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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the application of Disperse Blue 359, a high-
performance anthraquinone dye, for coloring polyester (PES) and its blended fabrics. The
protocol is designed for laboratory-scale exhaust dyeing and is intended to ensure high-quality,
repeatable results with excellent fastness properties.

Introduction

Polyester, a hydrophobic synthetic fiber, presents unique challenges in dyeing due to its
compact molecular structure, which hinders dye penetration. Disperse dyes, being non-ionic
and sparingly soluble in water, are the primary class of dyes used for polyester. The dyeing
mechanism involves the transfer of dye molecules from an aqueous dispersion to the fiber
surface, followed by diffusion into the amorphous regions of the polymer. This process is highly
dependent on temperature, requiring temperatures above the glass transition temperature (Tg)
of polyester (typically 60-80°C) to facilitate fiber swelling and dye uptake.[1][2]
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Disperse Blue 359 is a high-energy disperse dye known for its bright blue shade and excellent
fastness properties, making it suitable for applications demanding high durability.[3][4][5] It is
typically applied using high-temperature, high-pressure (HT-HP) exhaust dyeing methods to
achieve optimal color yield and fastness.[6][7]

Experimental Data

The following table summarizes the typical fastness properties of polyester dyed with Disperse
Blue 359. These values are indicative and can vary based on the specific dyeing process and

substrate.
Fastness Property Test Method Rating
Light Fastness ISO 105-B02 5-6
Washing Fastness (Fading) ISO 105-C06 5
Washing Fastness (Staining) ISO 105-C06 4-5
Perspiration Fastness (Fading)  ISO 105-E04 5
Perspiration Fastness
(Staining) ISO 105-E04 4-5
Ironing Fastness ISO 105-X11 4-5
Dry Rubbing ISO 105-X12 4-5
Wet Rubbing ISO 105-X12 4-5

Data compiled from available technical information.[6][8]

Experimental Protocols

This section outlines the detailed methodology for dyeing polyester fabric with Disperse Blue
359 using a laboratory-scale high-temperature exhaust dyeing machine.

3.1. Materials and Equipment

» Substrate: 100% Polyester fabric, scoured and ready for dyeing.
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e Dye: Disperse Blue 359 (commercial grade).
e Auxiliary Chemicals:

o Dispersing agent (e.g., sodium lignosulfonate or a naphthalene sulfonic acid formaldehyde
condensate).

o Acetic acid (CHsCOOH) or an acidic buffer system.
o Sodium hydrosulfite (Na2S20a4).

o Sodium hydroxide (NaOH).

o Non-ionic detergent.

e Equipment:

[e]

High-temperature, high-pressure laboratory dyeing machine.

[e]

Beakers, graduated cylinders, and pipettes.

o

pH meter.

[¢]

Analytical balance.

[¢]

Hot plate with magnetic stirrer.

[e]

Oven for drying.
3.2. Pre-treatment of Polyester Fabric

Prior to dyeing, it is crucial to prepare the polyester fabric to ensure uniform dye uptake and
remove any impurities such as oils, waxes, or sizing agents.[7][9]

e Scouring: Treat the fabric in a bath containing 1-2 g/L of a non-ionic detergent and 1 g/L of
soda ash.

o Temperature and Time: Maintain the bath at 60-80°C for 20-30 minutes.[10]
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e Rinsing: Thoroughly rinse the fabric with warm water and then cold water to remove all
scouring agents.

» Drying: Dry the fabric before weighing for the dyeing process.
3.3. Dyeing Protocol (High-Temperature Exhaust Method)

This method is recommended for achieving deep shades and the best fastness properties with
Disperse Blue 359.[6][7]

e Dye Dispersion Preparation:

o Accurately weigh the required amount of Disperse Blue 359 (e.g., 1-3% on weight of
fabric, o.w.f., depending on the desired shade depth).[7]

o Create a smooth paste by adding a small amount of warm water (40-50°C) and 1 g/L of a
dispersing agent.[11][12]

o Gradually add more warm water to the paste with continuous stirring to form a fine, stable
dispersion.

e Dye Bath Preparation:

o Set the liquor ratio (the ratio of the volume of dye bath to the weight of the fabric) typically
between 10:1 and 20:1.

o Fill the dyeing vessel with the required amount of softened water.
o Add 1 g/L of a dispersing agent to the bath.[13]

o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[11][14] This acidic environment
is crucial for stable dye application and to prevent degradation of the disperse dye.[11]

[¢]

Add the prepared dye dispersion to the bath and stir well.
e Dyeing Cycle:

o Introduce the pre-wetted polyester fabric into the dye bath at approximately 60°C.[11]
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o Run the machine for 10-15 minutes at this temperature to ensure even dye distribution.[2]
o Raise the temperature of the dye bath to 130°C at a rate of 1-2°C per minute.[7]

o Hold the temperature at 130°C for 30-60 minutes, depending on the depth of the shade.[7]
During this phase, the polyester fibers swell, allowing the dye molecules to penetrate and
fix within the fiber structure.[14]

o After the holding time, cool the dye bath down to 70-80°C at a rate of 2-3°C per minute
before draining.[7]

3.4. Post-Dyeing Treatment (Reduction Clearing)

Reduction clearing is a critical after-treatment process to remove any unfixed disperse dye from
the fiber surface. This step is essential for achieving optimal wash and crocking (rubbing)
fastness.[15][16][17]

e Rinsing: After dyeing, rinse the fabric thoroughly with hot water (60-70°C) and then cold
water.

e Reduction Clearing Bath: Prepare a fresh bath with a liquor ratio of 10:1 containing:
o 2 g/L Sodium hydrosulfite (reducing agent).[7][16]
o 2 g/L Sodium hydroxide (to provide the necessary alkaline medium).[7]
o Treatment: Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes.[7][17]
e Final Rinsing and Neutralization:
o Rinse the fabric with hot water.
o Neutralize the fabric with a 0.5-1.0 g/L acetic acid solution.
o Finally, rinse with cold water.

e Drying: Dry the fabric in an oven or at ambient temperature.
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Visualizations

4.1. Experimental Workflow

The following diagram illustrates the complete workflow for dyeing polyester with Disperse
Blue 359, from fabric preparation to the final dried sample.
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Caption: Workflow for High-Temperature Polyester Dyeing.
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4.2. Logical Relationship of Dyeing Parameters

This diagram shows the key parameters and their interplay in the successful dyeing of
polyester with disperse dyes.

High Temperature Acidic pH . . . . Disperse Dye
(~130°C) (4.5-5.5) Dispersing Agent Reduction Clearing (.g., Blue 359) param_node aux_node process_node

Swells Fiber \ Stabilizes Dye Prevents Aggregation /Improves Fastness

Provides Color

Successful Polyester Dyeing

Click to download full resolution via product page

Caption: Key Parameters for Successful Polyester Dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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